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Compound of Interest

Compound Name: Cyclopentyltrimethoxysilane

Cat. No.: B142427

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopentyltrimethoxysilane, identified by the CAS number 143487-47-2, is an organosilane
compound featuring a cyclopentyl group and three methoxy groups attached to a central silicon
atom. As a member of the alkyltrimethoxysilane family, its primary utility lies in its function as a
surface modifying agent and a coupling agent. The methoxy groups are susceptible to
hydrolysis, which leads to the formation of reactive silanol groups. These silanols can then
condense with hydroxyl groups on the surfaces of various substrates (such as glass, silica, or
metal oxides) to form stable covalent bonds. This process allows for the modification of surface
properties, for instance, by rendering a hydrophilic surface more hydrophobic. While not a
direct therapeutic agent, its application in modifying the surfaces of drug delivery vehicles,
diagnostic tools, and biomedical devices makes it a compound of interest for the drug
development and materials science sectors.

Physicochemical Properties

The fundamental physical and chemical characteristics of Cyclopentyltrimethoxysilane are
summarized below. This data is essential for its proper handling, storage, and application in
experimental settings.
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Property Value Reference
CAS Number 143487-47-2 [1]12]
Molecular Formula C8H1803Si [1][2]
Molecular Weight 190.31 g/mol [1112][3]
Appearance Colorless, clear liquid [3114]
Boiling Point 75°C at 10 mmHg [1][3]
74°C at 2 mmHg [5]
Density 0.99 g/cm?3 [1]
Specific Gravity (20/20) 1.00 [5]
Refractive Index Not specified
Vapor Pressure ~1 mmHg at 25°C [3]
17.2-38 hPa at 20-50°C [1]
Flash Point 54°C [5]
Solubility Insoluble in water, reacts with 3]

water.
Purity >95% or >96% [2][3][5][6]

Safety and Handling

Cyclopentyltrimethoxysilane is classified as a hazardous chemical. Adherence to safety
protocols is mandatory to prevent injury and environmental contamination.
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Hazard Category

Description

Reference

GHS Pictograms

Flame, Exclamation Mark,

Environment

[6]

Signal Word

Danger

[6]

Hazard Statements

H225: Highly flammable liquid

and vapor.

[6]7]

H226: Flammable liquid and

[21[5]
vapor.
H315: Causes skin irritation. [2][6]
H319: Causes serious eye 2]
irritation.
H411: Toxic to aquatic life with

[4][6]

long lasting effects.

Precautionary Statements

P210: Keep away from heat,
sparks, open flames, and hot

surfaces. No smoking.

[2]5](6]

P273: Avoid release to the

: [6]
environment.
P280: Wear protective
gloves/protective clothing/eye [2][6]

protection/face protection.

Storage

Store in a well-ventilated
place. Keep cool. Keep
container tightly closed. Store

under an inert atmosphere.

[415](6]

Disposal

Dispose of contents/container
to an approved waste disposal

plant. May be incinerated.

[3]4]

First Aid Measures:
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o Eyes: Immediately flush with plenty of water for at least 15 minutes. Get medical attention.[3]

[4]
o Skin: Wash off immediately with soap and plenty of water.[3][4]
 Inhalation: Move to fresh air. If not breathing, give artificial respiration.[3][4]

 Ingestion: Clean mouth with water and drink plenty of water. Do not induce vomiting. Get
medical attention.[3][4]

Chemical Reactions and Mechanisms

The core reactivity of Cyclopentyltrimethoxysilane stems from the hydrolysis of its methoxy
groups, followed by the condensation of the resulting silanol groups. This two-step process is
the basis for its use in surface modification and as a coupling agent.

Hydrolysis and Condensation Mechanism

The hydrolysis of alkoxysilanes like Cyclopentyltrimethoxysilane can be catalyzed by either
acid or base.[4] The reaction proceeds via a bimolecular displacement mechanism.[4] Under
acidic conditions, a methoxy group is protonated, making it a better leaving group. Under basic
conditions, a hydroxide ion directly attacks the silicon atom.[2][4] The subsequent condensation
reaction involves the formation of a stable Si-O-Si (siloxane) bond, releasing either water or
methanol.[2]
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General Mechanism of Hydrolysis and Condensation

Step 1: Hydrolysis

R-Si(OCH3)3

(Cyclopentyltrimethoxysilane)

+H20
- CH30H

R-Si(OCH3)2(0H)
(Silanol Intermediate)

~
~

~ ~

Y Step 2: Condensation
4

. Surface Reaction

R-Si(OCH3)2(OH) HO-(CH3)2Si-R

R-Si(OCH3)2(0H) Substrate-OH

- H20

R(CH30)2Si-O-Si(OCH3)2R
(Siloxane Dimer)

- H20

Substrate-O-Si(OCH3)2R
(Modified Surface)
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Synthesis Workflow for Cyclopentyltrimethoxysilane

Step 1: Hydrosilylation

- Trichloi

Charge autoclave with:
- Cyclopentene

- Platinum catalyst solution

rosilane

A

Stir at 150°C for 30 minutes

\

Product: Cyclopentyltrichlorosilane

Transfer Product

Step 2: Mg

'thanolysis

Charge flask with:
- Cyclopentyltrichlorosilane
- Hexane

A

/

- Pyri

Add dropwise a mixture of:

- Methanol

idine

A

/

Stir at room temperature

A

/

Filter off salt precipitate

A

/

Distill off hexane

/

A

Perform vacuum distillation

\

Product: Cyclopen

tyltrimethoxysilane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b142427?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Surface_Modification_with_PEG_Linkers.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6473841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6473841/
https://patents.google.com/patent/US5142082A/en
https://patents.google.com/patent/US5142082A/en
https://brinkerlab.unm.edu/assets/publications/1985-1989-publications/brinkerhydrolysis1988.pdf
https://www.periodicos.capes.gov.br/index.php/acervo/buscador.html?task=detalhes&id=W2063181577
https://www.semanticscholar.org/paper/Kinetics-and-mechanism-of-the-hydrolysis-and-of-Oostendorp-Bertrand/01dcfb12e449ce65fe50b9bf21b16916991468a2
https://www.semanticscholar.org/paper/Kinetics-and-mechanism-of-the-hydrolysis-and-of-Oostendorp-Bertrand/01dcfb12e449ce65fe50b9bf21b16916991468a2
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Surface_Modification_of_Silica_Nanoparticles_with_Aminofunctional_Trimethoxy_Silanes.pdf
https://www.benchchem.com/product/b142427#cyclopentyltrimethoxysilane-cas-number-143487-47-2-properties
https://www.benchchem.com/product/b142427#cyclopentyltrimethoxysilane-cas-number-143487-47-2-properties
https://www.benchchem.com/product/b142427#cyclopentyltrimethoxysilane-cas-number-143487-47-2-properties
https://www.benchchem.com/product/b142427#cyclopentyltrimethoxysilane-cas-number-143487-47-2-properties
https://www.benchchem.com/product/b142427#cyclopentyltrimethoxysilane-cas-number-143487-47-2-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142427?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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